Cas no 1443305-42-7 (1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone)

• Product Name: 1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone
• CAS No: 1443305-42-7
• MF: C₁₄H₁₇F₃O₂
• MW: 274.278795003891
• MDL: MFCD18426954
• CID: 5180110
• Update Time: 2026-03-05

1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone

• MDL： MFCD18426954
• Inchi： 1S/C14H17F3O2/c1-4-5-6-19-11-7-9(2)12(10(3)8-11)13(18)14(15,16)17/h7-8H,4-6H2,1-3H3
• InChI Key： YLHKFYHXDFXXPO-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)C=C(OCCCC)C=C1C)C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone

1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone (CAS No. 1443305-42-7): A Comprehensive Overview

1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone (CAS No. 1443305-42-7) is a versatile compound with a unique chemical structure that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, often referred to by its IUPAC name, is characterized by its trifluoromethyl group and substituted phenyl ring, which contribute to its distinct properties and potential applications.

The molecular formula of 1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone is C₁₃H₁₈F₃O₂, and it has a molecular weight of approximately 260.28 g/mol. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound an attractive candidate for various chemical reactions and biological studies.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique properties and potential applications in pharmaceuticals, agrochemicals, and materials science. 1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone is no exception. Its trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design and development.

The synthesis of 1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone typically involves several steps. One common approach is the reaction of 4-butoxy-2,6-dimethylbenzaldehyde with trifluoroacetyl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. The synthetic route can be further optimized to improve efficiency and reduce environmental impact.

In terms of its physical properties, 1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone is a colorless liquid at room temperature with a characteristic odor. It is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in various chemical reactions and analytical techniques.

The biological activity of 1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone has been the subject of several studies. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. Additionally, it has been found to scavenge free radicals effectively, making it a promising candidate for the treatment of oxidative stress-related diseases.

In the context of drug discovery and development, 1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone has shown promise as a lead compound for the development of new therapeutic agents. Its ability to modulate key biological pathways involved in inflammation and oxidative stress suggests potential applications in the treatment of conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone-based drugs. Preliminary results have been encouraging, with several compounds demonstrating favorable pharmacokinetic profiles and low toxicity levels. However, further research is needed to fully understand the mechanisms of action and potential side effects.

Beyond its therapeutic applications, 1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone has also found use in other areas such as materials science. Its unique electronic properties make it an attractive candidate for the development of new functional materials with applications in electronics and energy storage devices.

In conclusion, 1-(4-butoxy-2,6-dimethylphenyl)-2,2,2-trifluoroethanone (CAS No. 1443305-42-7) is a multifaceted compound with a wide range of potential applications in both biological and non-biological systems. Its unique chemical structure and properties make it an important molecule for further research and development in various fields. As new studies continue to uncover its full potential, this compound is likely to play an increasingly significant role in advancing scientific knowledge and technological innovation.